Cas no 1320361-71-4 (6-Bromo-3-iodoquinolin-4(1H)-one)

• Product Name: 6-Bromo-3-iodoquinolin-4(1H)-one
• CAS No: 1320361-71-4
• MF: C₉H₅BrINO
• MW: 349.950573682785
• MDL: MFCD19981872
• CID: 1028598
• PubChem ID: 53418606
• Update Time: 2025-10-30

6-Bromo-3-iodoquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-iodoquinolin-4(1H)-one
• 6-Bromo-3-iodo-1H-quinolin-4-one
• 4-Quinolinol, 6-bromo-3-iodo-
• SB72400
• SCHEMBL361308
• 6-BROMO-3-IODOQUINOLIN-4-OL
• P11801
• MFCD19981872
• SB72399
• 1260886-58-5
• DS-5849
• 4(1H)-Quinolinone, 6-bromo-3-iodo-
• 1320361-71-4
• O11543
• 6-Bromo-3-iodo-quinolin-4-ol
• RTVKEUFMIJMMNH-UHFFFAOYSA-N
• DA-13304
• AKOS022172309
• MFCD15527294
• 6-Bromo-4-hydroxy-3-iodoquinoline
• CS-0334678

• MDL： MFCD19981872
• Inchi： 1S/C9H5BrINO/c10-5-1-2-8-6(3-5)9(13)7(11)4-12-8/h1-4H,(H,12,13)
• InChI Key： RTVKEUFMIJMMNH-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=CC(=CC=2C1=O)Br

Computed Properties

• Exact Mass: 348.86
• Monoisotopic Mass: 348.86
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 2.9

Experimental Properties

• LogP: 2.89520

Additional information on 6-Bromo-3-iodoquinolin-4(1H)-one

Introduction to 6-Bromo-3-iodoquinolin-4(1H)-one (CAS No. 1320361-71-4)

6-Bromo-3-iodoquinolin-4(1H)-one, identified by its Chemical Abstracts Service (CAS) number 1320361-71-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a quinoline core substituted with bromine and iodine atoms at specific positions, exhibits unique structural and chemical properties that make it a valuable scaffold for the development of novel bioactive agents.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives demonstrating therapeutic potential across various diseases, including infectious diseases, cancer, and inflammatory conditions. The introduction of halogen atoms such as bromine and iodine into the quinoline ring system enhances the electrophilicity of the molecule, making it more susceptible to functionalization through cross-coupling reactions. This property has been exploited in synthetic chemistry to create diverse libraries of quinoline-based compounds for drug discovery.

In recent years, 6-Bromo-3-iodoquinolin-4(1H)-one has been employed as a key intermediate in the synthesis of more complex molecules. Its dual halogenation pattern allows for selective modifications at different positions, enabling the construction of polycyclic structures with tailored biological activities. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings have been utilized to introduce various aryl or vinyl groups onto the quinoline core, leading to derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 6-Bromo-3-iodoquinolin-4(1H)-one is its potential in the development of anticancer agents. Quinoline derivatives have long been recognized for their ability to interfere with essential cellular processes in cancer cells. The bromine and iodine substituents serve as handles for further derivatization, allowing chemists to fine-tune the binding affinity and selectivity of these compounds toward specific targets. Preclinical studies have demonstrated that certain derivatives of this compound exhibit promising antitumor activity by inhibiting key enzymes involved in cell proliferation and survival.

Furthermore, 6-Bromo-3-iodoquinolin-4(1H)-one has shown promise in the treatment of infectious diseases. Quinolines have a long history of use as antimalarial drugs, and modifications to the quinoline scaffold have led to the development of agents effective against resistant strains of Plasmodium. The presence of bromine and iodine in 6-Bromo-3-iodoquinolin-4(1H)-one enhances its interactions with biological targets such as DNA gyrase and topoisomerase II, which are critical for bacterial replication. This has led to investigations into its efficacy against Gram-negative bacteria and mycobacteria.

The synthesis of 6-Bromo-3-iodoquinolin-4(1H)-one itself is an intriguing challenge that highlights the intersection of organic synthesis and medicinal chemistry. Traditional methods involve multi-step sequences starting from readily available quinoline precursors. For example, bromination at the 6-position can be achieved using N-bromosuccinimide (NBS) under controlled conditions, followed by iodination at the 3-position using iodine monochloride (ICl) or N-Iodosuccinimide (NIS). These reactions require careful optimization to ensure high regioselectivity and yield.

Recent advances in synthetic methodologies have also enabled more efficient routes to 6-Bromo-3-iodoquinolin-4(1H)-one. Transition-metal-catalyzed reactions, particularly those involving palladium or copper catalysts, have streamlined the introduction of halogen atoms into complex organic molecules. These methods often provide superior functional group tolerance and milder reaction conditions compared to traditional electrophilic aromatic substitution approaches.

The biological evaluation of 6-Bromo-3-iodoquinolin-4(1H)-one derivatives has revealed several interesting findings. In vitro assays have shown that certain analogs exhibit potent inhibition against kinases involved in cancer signaling pathways such as EGFR and MET. Additionally, some derivatives have demonstrated activity against kinases overexpressed in resistant bacterial strains, suggesting their potential as novel antibiotics.

The pharmacokinetic properties of these compounds are also under investigation. Poor solubility and bioavailability can limit the clinical utility of promising candidates; therefore, efforts are being made to improve these properties through structural modifications. Techniques such as prodrug design and formulation optimization are being explored to enhance the delivery and efficacy of 6-Bromo-3-iodoquinolin-4(1H)-one -based therapeutics.

The role of computational chemistry in designing derivatives of 6-Bromo-3-iodoquinolin-4(1H)-one cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before synthesizing new compounds. This approach accelerates drug discovery by focusing efforts on promising scaffolds with high likelihoods of success.

In conclusion,6-Bromo-3-iodoquinolin-4(1H)-one (CAS No. 1320361 -71 -4) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse functionalization strategies, making it a valuable building block for developing novel therapeutics against cancers and infectious diseases. As synthetic methodologies continue to evolve, it is expected that new applications for this compound will emerge, further solidifying its importance in medicinal chemistry.